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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Hydroxy-PEG2-acid (CAS Number:
1334286-77-9), a heterobifunctional linker critical in the advancement of targeted therapeutics.
This document details its chemical properties, identifies key suppliers, and presents its primary
applications in bioconjugation, with a focus on Proteolysis Targeting Chimeras (PROTACS) and
Antibody-Drug Conjugates (ADCs). Furthermore, it offers detailed experimental protocols and
visual diagrams to support researchers in their drug development endeavors.

Core Properties of Hydroxy-PEG2-acid

Hydroxy-PEG2-acid, systematically named 3-(2-(2-hydroxyethoxy)ethoxy)propanoic acid, is a
short-chain polyethylene glycol (PEG) derivative. Its structure features a terminal hydroxyl (-
OH) group and a terminal carboxylic acid (-COOH) group, making it a valuable tool for
covalently linking different molecules.
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Property Data Source(s)
CAS Number 1334286-77-9 [11[2]
Molecular Formula C7H1405 [1]
Molecular Weight 178.18 g/mol [1]
Appearance Colorless Liquid [3]

Purity Typically =95% [1][2]
Solubility Soluble in Water, DMSO, DMF  [2]

Storage Conditions

-20°C for long-term storage

[2](3]

Key Suppliers

A variety of chemical suppliers offer Hydroxy-PEG2-acid, often with different purity grades and

in various quantities. Researchers should consult the suppliers' websites for the most current

information on availability and pricing.

Supplier Product Name Purity
Hydroxy-PEG2-acid sodium
BroadPharm 95%
salt
CD Bioparticles Hydroxy-PEG2-Acid 95%
PurePEG Hydroxy-PEG2-Acid Not specified
Sigma-Aldrich Hydroxy-PEG2-acid 95%
Chem-Impex Hydroxy-PEG2-acid >97%

Applications in Drug Development

The bifunctional nature of Hydroxy-PEG2-acid makes it a versatile linker in the field of

bioconjugation. The terminal carboxylic acid can be activated to react with primary amines,

such as those found on lysine residues of proteins, to form stable amide bonds. The hydroxyl

group can be further modified for subsequent reactions. The short, hydrophilic PEG spacer
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enhances the solubility and can improve the pharmacokinetic properties of the resulting
conjugate.

Proteolysis Targeting Chimeras (PROTACS)

PROTACSs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent degradation of the target protein by the
proteasome. The linker component is crucial for the efficacy of a PROTAC, as it dictates the
distance and orientation between the target protein and the E3 ligase.

Hydroxy-PEG2-acid can be used as a building block for PROTAC linkers. Its defined length
and flexibility can be advantageous in optimizing the formation of the ternary complex (Target
Protein - PROTAC - E3 Ligase). The hydrophilic nature of the PEG chain can also improve the
solubility and cell permeability of the PROTAC molecule.

Click to download full resolution via product page

Antibody-Drug Conjugates (ADCSs)

ADCs are targeted cancer therapies that consist of a monoclonal antibody conjugated to a
potent cytotoxic payload via a chemical linker. The antibody directs the ADC to tumor cells
expressing a specific antigen, where the payload is then released to kill the cancer cells.

Short-chain PEG linkers like Hydroxy-PEG2-acid are used in ADC development to connect the
antibody and the cytotoxic drug. The use of a PEG linker can improve the solubility and stability
of the ADC, reduce aggregation, and potentially lead to a better pharmacokinetic profile. The
defined length of the linker is important for ensuring that the payload can be efficiently released
at the target site.
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Experimental Protocols
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The following section provides a detailed, exemplary protocol for the conjugation of Hydroxy-
PEG2-acid to a primary amine-containing molecule, a common step in the synthesis of
PROTACs and ADCs. This protocol is based on established methods for similar PEG linkers
and should be optimized for specific applications.

Amine-Reactive Conjugation via EDC/NHS Chemistry

This two-step protocol first activates the carboxylic acid group of Hydroxy-PEG2-acid using 1-
Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS), followed
by conjugation to a molecule containing a primary amine.
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Step 1: Activation of
Hydroxy-PEG2-acid
(Formation of NHS Ester)

Step 2: Conjugation to
Amine-containing Molecule

Step 3: Quenching
the Reaction

Step 4: Purification of
the Conjugate

Click to download full resolution via product page
Materials:
e Hydroxy-PEG2-acid

e Amine-containing molecule (e.g., protein, peptide, or small molecule)
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 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

e N-hydroxysuccinimide (NHS) or Sulfo-NHS

o Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

o Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

e Quenching Buffer: 1 M Tris-HCI, pH 8.5

e Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
 Purification system (e.g., size-exclusion chromatography, dialysis, or HPLC)
Protocol:

» Preparation of Reagents:

o

Equilibrate all reagents to room temperature before use.

o Prepare fresh solutions of EDC and NHS (or Sulfo-NHS) in Activation Buffer immediately
before use. Do not store these solutions.

o Dissolve Hydroxy-PEG2-acid in a minimal amount of anhydrous DMF or DMSO, and then
dilute with Activation Buffer to the desired concentration.

o Dissolve the amine-containing molecule in the Conjugation Buffer at a suitable
concentration.

» Activation of Hydroxy-PEG2-acid:

o In a reaction tube, mix the Hydroxy-PEG2-acid solution with the freshly prepared EDC
and NHS/Sulfo-NHS solutions. A typical starting molar ratio is 1:2:2 (Hydroxy-PEG2-
acid:EDC:NHS).

o Incubate the reaction mixture for 15-30 minutes at room temperature with gentle mixing.
This step forms the amine-reactive NHS ester.
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e Conjugation to the Amine-Containing Molecule:

o Add the activated Hydroxy-PEG2-acid solution to the solution of the amine-containing
molecule. A 10- to 20-fold molar excess of the activated PEG linker over the amine-
containing molecule is a common starting point for optimization.

o Adjust the pH of the reaction mixture to 7.2-7.5 using the Conjugation Buffer if necessary.

o Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C with gentle
stirring.

¢ Quenching the Reaction:

o Add the Quenching Buffer to the reaction mixture to a final concentration of 10-50 mM.

o Incubate for 15-30 minutes at room temperature to hydrolyze any unreacted NHS esters.
 Purification of the Conjugate:

o Remove excess, unreacted PEG linker and byproducts using a suitable purification
method. For proteins, dialysis or size-exclusion chromatography is often effective. For
smaller molecules, preparative HPLC may be required.

Characterization:

The final conjugate should be characterized to confirm successful conjugation and to determine
the degree of labeling. Techniques such as mass spectrometry (MALDI-TOF or ESI-MS),
HPLC, and SDS-PAGE can be employed.

Conclusion

Hydroxy-PEG2-acid is a valuable and versatile tool for researchers in drug development. Its

defined structure, bifunctional nature, and the beneficial properties of the PEG spacer make it
an excellent choice for the synthesis of advanced therapeutics such as PROTACs and ADCs.
The protocols and information provided in this guide are intended to serve as a starting point

for the successful application of this important linker in innovative research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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